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Compound of Interest

Compound Name: H3B-120

Cat. No.: B2546073

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of H3B-120, a selective carbamoyl phosphate synthetase 1 (CPS1) inhibitor with anti-
tumor activity. By offering clear, procedural guidance, we aim to be your preferred source for
laboratory safety and chemical handling information, building deep trust by providing value
beyond the product itself.

Essential Safety and Handling Information

While a specific, comprehensive Safety Data Sheet (SDS) for H3B-120 is not publicly available,
we can extrapolate essential safety precautions based on its nature as a research chemical
and data from similar compounds. The following recommendations are based on general
laboratory safety principles for handling potent, powdered chemical agents.

Always consult your institution's specific safety protocols and the supplier's provided
documentation before handling any new chemical.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the most critical line of defense
against accidental exposure.
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PPE Category Item

Specification

) Safety glasses with side
Eye Protection )
shields or goggles

Must be worn at all times in the

laboratory.

) Nitrile or other chemically
Hand Protection )
resistant gloves

Inspect gloves for integrity
before each use and change

them frequently.

Should be fully buttoned.

Body Protection Laboratory coat Consider a disposable gown
for weighing and aliquoting.
Recommended when handling
the powder outside of a

Respiratory Protection NIOSH-approved respirator certified chemical fume hood

or biological safety cabinet to
avoid inhalation of dust

particles.

Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate potential harm.
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Emergency Scenario

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open.

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Spill

For a small spill of the powder, carefully wipe it
up with a damp paper towel to avoid creating
dust. For a larger spill, or a spill of the
compound in solvent, use an appropriate
chemical absorbent. Evacuate the area if
necessary and contact your institution's

environmental health and safety department.

Operational Plan for Handling H3B-120

A structured workflow is essential for minimizing risk and ensuring the integrity of your

experiments.
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Figure 1: Safe handling workflow for H3B-120.
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Disposal Plan

Proper disposal of H3B-120 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a
Unused H3B-120 Powder clearly labeled, sealed container. Follow your

institution's chemical waste guidelines.

] ] Collect in a designated, labeled hazardous
H3B-120 in Solution ) )
waste container. Do not pour down the drain.

) ) ) Dispose of in a designated solid hazardous
Contaminated Labware (e.qg., pipette tips, tubes) )
waste container.

Contaminated PPE (e.g., gloves, disposable Place in a sealed bag and dispose of as solid

gowns) hazardous waste.

Mechanism of Action: Inhibition of the Urea Cycle

H3B-120 is a highly selective, competitive, and allosteric inhibitor of carbamoyl phosphate
synthetase 1 (CPS1).[1] CPS1 is a mitochondrial enzyme that catalyzes the first and rate-
limiting step of the urea cycle. This cycle is essential for the detoxification of ammonia, a
byproduct of amino acid metabolism, by converting it into urea for excretion. By inhibiting
CPS1, H3B-120 disrupts this process.
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Figure 2: Simplified diagram of H3B-120's inhibition of CPSL1 in the urea cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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